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Compound of Interest

Compound Name: Quinaldine Red

Cat. No.: B093502 Get Quote

An In-depth Technical Guide to Quinaldine Red for Researchers and Scientists

Introduction
Quinaldine Red (QR) is a cationic polymethine dye belonging to the quinoline cyanine family.

[1][2] Structurally, it is characterized by a quinoline heterocycle linked to a N,N-dimethylaniline

moiety via a conjugated ethenyl bridge.[3] Initially recognized for its properties as a pH

indicator, the applications of Quinaldine Red have expanded significantly, making it a valuable

tool in various scientific disciplines.[2][4] Its utility now extends to sensitive fluorescent probing

for biomolecules such as nucleic acids, proteins, and amyloid fibrils, as well as roles in dental

bleaching and environmental monitoring.

This guide provides a comprehensive overview of the chemical structure, properties, synthesis,

and key applications of Quinaldine Red, with a focus on experimental protocols relevant to

researchers in drug development and life sciences.

Chemical Structure and Properties
Quinaldine Red is chemically designated as 2-{(1E)-2-[4-(Dimethylamino)phenyl]ethen-1-yl}-1-

ethylquinolin-1-ium iodide. Its structure features a positively charged quinolinium nitrogen,

which classifies it as a cationic dye.

Chemical Structure:
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Caption: Chemical structure of Quinaldine Red.

The key physicochemical properties of Quinaldine Red are summarized in the table below for

easy reference.

Property Value Reference(s)

IUPAC Name

4-[(E)-2-(1-ethylquinolin-1-ium-

2-yl)ethenyl]-N,N-

dimethylaniline iodide

CAS Number 117-92-0

Molecular Formula C₂₁H₂₃IN₂

Molecular Weight 430.33 g/mol

Appearance
Dark green to black

solid/powder

Solubility
Sparingly soluble in water;

soluble in ethanol, methanol

Melting Point ~240 °C

pKa 2.63

Maximum Absorption (λmax) 528 nm

Synthesis of Quinaldine Red
Quinaldine Red is synthesized via a condensation reaction. The process involves the reaction

of 1-ethyl-2-methylquinolinium iodide with p-dimethylaminobenzaldehyde. The methyl group of

the quinolinium salt is activated and condenses with the carbonyl group of the aldehyde to form

the ethenyl bridge that links the two aromatic systems.
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Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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